Neodymium hydroxide

• CAS No.: 16469-17-3
• Molecular Formula: H6NdO3
• Molecular Weight: 198.29 g/mol
• IUPAC Name: neodymium;trihydrate
• InChI: InChI=1S/Nd.3H2O/h;3*1H2
• InChI Key: UPTOIZXCUOTQBY-UHFFFAOYSA-N
• SMILES: [OH-].[OH-].[OH-].[Nd+3]
• Canonical SMILES: O.O.O.[Nd]

Description

Neodymium hydroxide is an inorganic compound with the chemical formula Nd(OH)₃. It is a rare earth hydroxide that appears as a rose-colored solid. This compound is insoluble in water and is known for its unique chemical properties, making it valuable in various scientific and industrial applications .

Mechanism of Action

Target of Action

Neodymium hydroxide, also known as Neodymium trihydroxide, is an inorganic compound with the chemical formula Nd(OH)3 . It is primarily used in various industrial applications, such as catalysts, optical materials, and rare earth element extraction . The primary targets of this compound are these industrial processes where it plays a crucial role in facilitating chemical reactions or enhancing material properties.

Mode of Action

This compound interacts with its targets through chemical reactions. For instance, it can react with acid to produce neodymium salts . This reaction can be represented as follows:

Nd(OH)3+3H+→Nd3++3H2ONd(OH)_3 + 3H^+ \rightarrow Nd^{3+} + 3H_2O Nd(OH)3​+3H+→Nd3++3H2​O

This shows that this compound can donate its hydroxide ions to an acid, resulting in the formation of water and a neodymium ion .

Biochemical Pathways

For example, in the presence of acids, it can undergo a reaction to form neodymium salts . These salts can then be used in various applications, including the production of catalysts and optical materials .

Result of Action

The result of this compound’s action largely depends on the context of its use. In industrial applications, its reactions can lead to the production of various useful materials, such as neodymium salts . These salts can then be used to produce catalysts, optical materials, and other products .

Action Environment

The action of this compound can be influenced by various environmental factors. For example, the presence of acids can trigger its reaction to form neodymium salts . Additionally, the solubility of neodymium is mostly controlled by the hydroxyl ion concentration and decreases as pCH+ increases . Therefore, the pH of the environment can significantly impact the behavior and efficacy of this compound.

Preparation Methods

Synthetic Routes and Reaction Conditions: Neodymium hydroxide can be synthesized through the reaction of neodymium(III) nitrate with ammonia water. The reaction proceeds as follows: [ \text{Nd(NO}_3\text{)}_3 + 3 \text{NH}_3 \cdot \text{H}_2\text{O} \rightarrow \text{Nd(OH)}_3 \downarrow + 3 \text{NH}_4\text{NO}_3 ] In this process, a solution of neodymium(III) nitrate is mixed with ammonia water at a controlled rate, and polyethylene glycol is used to maintain the pH. The resulting neodymium trihydroxide precipitates out as a fine powder .

Industrial Production Methods: Industrial production of neodymium trihydroxide typically involves similar chemical reactions but on a larger scale. The process is optimized for efficiency and yield, often incorporating advanced techniques such as continuous flow reactors and automated pH control systems to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions: Neodymium hydroxide undergoes various chemical reactions, including:

Acid-Base Reactions: It reacts with acids to form neodymium salts. For example: [ \text{Nd(OH)}_3 + 3 \text{H}^+ \rightarrow \text{Nd}^{3+} + 3 \text{H}_2\text{O} ]

Complexation Reactions: It can form complexes with various ligands, which are useful in different chemical processes.

Common Reagents and Conditions:

Acids: Hydrochloric acid, acetic acid, and other common acids are used to react with neodymium trihydroxide.

Ligands: Amino-carbohydrates and other complexing agents are used in complexation reactions.

Major Products:

Neodymium Salts: Such as neodymium acetate, formed by reacting neodymium trihydroxide with acetic acid: [ \text{Nd(OH)}_3 + 3 \text{CH}_3\text{COOH} \rightarrow \text{Nd(CH}_3\text{COO)}_3 + 3 \text{H}_2\text{O} ]

Scientific Research Applications

Neodymium hydroxide has a wide range of applications in scientific research:

Chemistry: It is used as a precursor for synthesizing other neodymium compounds and as a catalyst in various chemical reactions.

Biology: Its unique properties make it useful in certain biological assays and imaging techniques.

Industry: It is used in the production of high-strength permanent magnets, which are essential components in various electronic devices and green energy technologies such as wind turbines and electric vehicles.

Comparison with Similar Compounds

• Praseodymium Trihydroxide (Pr(OH)₃)
• Samarium Trihydroxide (Sm(OH)₃)
• Lanthanum Trihydroxide (La(OH)₃)

Neodymium hydroxide stands out due to its specific electronic configuration, which imparts unique magnetic and catalytic properties .